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Compound of Interest

Compound Name: 4-Methylpentanal-d7

Cat. No.: B13432785 Get Quote

Disclaimer: This document provides a comprehensive safety overview for 4-Methylpentanal-
d7. Due to the limited availability of specific safety data for the deuterated compound, this

guide leverages information from the non-deuterated analogue, 4-Methylpentanal (CAS 1119-

16-0). It is a common and accepted practice in the chemical industry to consider the safety

profile of a deuterated compound to be very similar to its non-deuterated counterpart. However,

this information should be used as a guide and not as a substitute for a formal risk assessment.

Chemical Identification
Identifier Data

Chemical Name 4-Methylpentanal-d7

Synonyms
4-Methylvaleraldehyde-d7, Isocaproaldehyde-

d7, Isohexanal-d7[1]

CAS Number 1794978-55-4[1]

Molecular Formula C6H5D7O[1]

Molecular Weight 107.20 g/mol [1]

Intended Use

For research and development purposes only.[2]

[3] It is used as an intermediate in the synthesis

of Pregabalin and related compounds.[1]
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Hazard Identification
The GHS classification for the non-deuterated 4-Methylpentanal is as follows:

Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapor.

Skin irritation 2 H315: Causes skin irritation.[2]

Serious eye irritation 2A
H319: Causes serious eye

irritation.[2]

Specific target organ toxicity –

single exposure
3

H335: May cause respiratory

irritation.[2]

GHS Pictograms:

alt text

alt text

Signal Word: Warning[2]

Precautionary Statements:
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Code Statement

P210
Keep away from heat, sparks, open flames, and

hot surfaces. No smoking.

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[2]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[2]

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.[2]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[2]

P312
Call a POISON CENTER or doctor/physician if

you feel unwell.[2]

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.[2]

P501
Dispose of contents/container to an approved

waste disposal plant.[2]

Physical and Chemical Properties
The following data is for the non-deuterated 4-Methylpentanal:
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Property Value

Appearance Clear Colourless Oil[4]

Boiling Point 120 - 122 °C

Melting Point -109 - -107 °C

Flash Point 17.8 °C

Density 0.799 g/cm³

Vapor Pressure 16.9 mmHg at 25°C

Water Solubility 3.8 g/L[5]

Toxicological Information
Data is for the non-deuterated 4-Methylpentanal:

Test Route Species Value

LD50 (Lethal Dose,

50%)
Oral Rat 5660 uL/kg

Open Irritation Test Skin Rabbit Mild Irritant

Toxicological Effects: Details of toxic effects other than lethal dose value are not reported.

Experimental Protocols
Detailed experimental protocols for the toxicological data cited are not available in the public

domain. The LD50 and skin irritation data are likely derived from standardized OECD

(Organisation for Economic Co-operation and Development) test guidelines, such as OECD

401 (Acute Oral Toxicity) and OECD 404 (Acute Dermal Irritation/Corrosion). These protocols

generally involve the administration of the substance to laboratory animals under controlled

conditions to observe and quantify adverse effects.

Handling, Storage, and Disposal
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Handling:

Avoid contact with skin and eyes.[6]

Avoid inhalation of vapor or mist.

Keep away from sources of ignition - No smoking.

Take measures to prevent the build-up of electrostatic charge.[6]

Use explosion-proof equipment.

Handle in a well-ventilated area.[2]

Storage:

Store in a cool, dry, and well-ventilated place.[2]

Keep container tightly closed.[2]

Recommended storage temperature: 2-8°C in a refrigerator.[1]

Disposal:

Dispose of contents/container in accordance with local/regional/national/international

regulations.

Contact a licensed professional waste disposal service to dispose of this material.

First-Aid and Spill Response Workflows
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First-Aid Measures for 4-Methylpentanal-d7 Exposure

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Keep at rest in a comfortable

position for breathing.

Remove contaminated clothing.
Wash skin with plenty of

soap and water.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing.

Do NOT induce vomiting.
Rinse mouth with water.

Never give anything by mouth to an
unconscious person.

Seek Medical Advice/Attention
if you feel unwell or if irritation persists.

Click to download full resolution via product page

Caption: First-aid measures for different exposure routes to 4-Methylpentanal-d7.
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Spill Response Workflow for 4-Methylpentanal-d7

Spill Detected

Evacuate non-essential personnel.
Ensure adequate ventilation.

Remove all sources of ignition
(flames, sparks, hot surfaces).

Wear appropriate Personal
Protective Equipment (PPE):
- Chemical resistant gloves
- Safety goggles/face shield

- Respiratory protection

Contain the spill with
inert absorbent material

(e.g., sand, earth, vermiculite).

Collect absorbed material into
a suitable, labeled container

for disposal.

Clean the spill area with a suitable
solvent and then wash with

plenty of water.

Dispose of waste material
according to local, state, and

federal regulations.

Click to download full resolution via product page

Caption: Logical workflow for handling a 4-Methylpentanal-d7 spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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